Cas no 922048-93-9 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide)

• Product Name: N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide
• CAS No: 922048-93-9
• MF: C₁₆H₂₂N₂O₄S
• MW: 338.421883106232
• CID: 5833564
• PubChem ID: 40956558
• Update Time: 2025-07-09

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-[2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-5-(2-propen-1-yl)-1,5-benzoxazepin-8-yl]-
• AKOS024637289
• N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)ethanesulfonamide
• 922048-93-9
• F2296-0218
• N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)ethanesulfonamide
• N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide
• N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide

• Inchi： 1S/C16H22N2O4S/c1-5-9-18-13-8-7-12(17-23(20,21)6-2)10-14(13)22-11-16(3,4)15(18)19/h5,7-8,10,17H,1,6,9,11H2,2-4H3
• InChI Key： QWDJVHMASQOHML-UHFFFAOYSA-N
• SMILES： C(S(NC1C=C2OCC(C)(C)C(=O)N(CC=C)C2=CC=1)(=O)=O)C

Computed Properties

• Exact Mass: 338.13002836g/mol
• Monoisotopic Mass: 338.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 536.4±60.0 °C(Predicted)
• pka: 8.76±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide

Comprehensive Analysis of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide (CAS No. 922048-93-9)

The compound N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide (CAS No. 922048-93-9) is a highly specialized organic molecule with a unique structural framework. Its benzoxazepine core, coupled with a sulfonamide moiety, makes it a subject of interest in pharmaceutical and biochemical research. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting specific enzymatic pathways. The presence of a prop-2-en-1-yl group further enhances its reactivity, opening doors for modular synthetic modifications.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide stands out due to its balanced lipophilicity and hydrogen-bonding capabilities, which are critical for bioavailability. This aligns with the growing trend of AI-driven drug design, where computational models predict molecular interactions to optimize lead compounds. Searches for "benzoxazepine derivatives" and "sulfonamide applications in medicine" have spiked, reflecting broader scientific curiosity.

The synthesis of this compound involves multi-step organic reactions, emphasizing the importance of green chemistry principles. With environmental sustainability becoming a priority, researchers are investigating solvent-free or catalytic methods to produce CAS No. 922048-93-9 efficiently. Questions like "How to improve the yield of benzoxazepine synthesis?" or "What are the alternatives to toxic reagents in sulfonamide formation?" are frequently encountered in academic forums and search engines, highlighting the need for eco-friendly protocols.

From a pharmacological perspective, the tetrahydro-1,5-benzoxazepine scaffold is known for its bioactivity in central nervous system (CNS) targets. While N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide is not yet widely commercialized, its structural analogs have shown promise in preclinical studies. This has led to increased searches for "benzoxazepine CNS drugs" and "sulfonamide neuroprotective effects," indicating a niche yet expanding area of interest.

Analytical characterization of this compound relies heavily on advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and confirm the intricate molecular architecture of the compound. Laboratories worldwide are investing in high-throughput screening to identify its potential interactions, a topic often queried as "How to analyze complex sulfonamide derivatives?" or "Best practices for benzoxazepine characterization."

In conclusion, N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide represents a fascinating intersection of synthetic chemistry and biomedical research. Its CAS No. 922048-93-9 serves as a pivotal identifier for researchers navigating databases like PubChem or Reaxys. As the scientific community continues to explore its applications, this compound may soon emerge as a cornerstone in next-generation therapeutics, addressing unmet medical needs through innovative design.